Cas no 898917-76-5 (2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol
• CAS No: 898917-76-5
• MF: C₂₆H₂₃N₃O₄
• MW: 441.478526353836
• CID: 5424990
• Update Time: 2025-07-17

2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-imino-5-(4-methoxyphenoxy)-1,2-dihydropyrimidin-4-yl)-5-((4-vinylbenzyl)oxy)phenol
• Phenol, 2-[2-amino-5-(4-methoxyphenoxy)-4-pyrimidinyl]-5-[(4-ethenylphenyl)methoxy]-
• 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol

• Inchi： 1S/C26H23N3O4/c1-3-17-4-6-18(7-5-17)16-32-21-12-13-22(23(30)14-21)25-24(15-28-26(27)29-25)33-20-10-8-19(31-2)9-11-20/h3-15,30H,1,16H2,2H3,(H2,27,28,29)
• InChI Key： UQVBXILXGUONEI-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(C=C)C=C2)=CC=C1C1C(OC2=CC=C(OC)C=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol

Recent Advances in the Study of 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol (CAS: 898917-76-5)

In recent years, the compound 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol (CAS: 898917-76-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and reactivity.

From a biological perspective, 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol has demonstrated notable activity in preclinical studies. Specifically, it has been investigated for its potential as an inhibitor of key enzymes involved in inflammatory pathways. Recent in vitro and in vivo studies have shown that the compound effectively modulates the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its utility in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's mechanism of action has been elucidated through molecular docking studies, which reveal its binding affinity for specific active sites on target proteins. These findings are supported by kinetic assays and X-ray crystallography data, providing a structural basis for its inhibitory effects. The compound's selectivity and potency make it a promising candidate for further drug development.

In addition to its anti-inflammatory properties, 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol has also been explored for its potential anticancer effects. Preliminary studies indicate that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These observations have sparked interest in its potential as a chemotherapeutic agent, particularly for cancers with limited treatment options.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy and reduce adverse effects.

In conclusion, 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-ethenylphenyl)methoxyphenol represents a compelling area of research in chemical biology and pharmaceutical science. Its multifaceted biological activities and structural novelty position it as a valuable lead compound for the development of novel therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical in realizing its full potential in clinical settings.